4-(methylthio)-N-{4-[(1-naphthylamino)sulfonyl]phenyl}benzenesulfonamide

• IUPAC Name: 4-[(4-methylsulfanylphenyl)sulfonylamino]-N-naphthalen-1-ylbenzenesulfonamide
• InChI: InChI=1S/C23H20N2O4S3/c1-30-19-11-15-21(16-12-19)31(26,27)24-18-9-13-20(14-10-18)32(28,29)25-23-8-4-6-17-5-2-3-7-22(17)23/h2-16,24-25H,1H3
• InChI Key: FBJXYPNGKFGRRS-UHFFFAOYSA-N
• Canonical SMILES: CSC1=CC=C(C=C1)S(=O)(=O)NC2=CC=C(C=C2)S(=O)(=O)NC3=CC=CC4=CC=CC=C43
• Molecular Formula: C23H20N2O4S3
• Molecular Weight: 484.6 g/mol

Description

4-(methylthio)-N-{4-[(1-naphthylamino)sulfonyl]phenyl}benzenesulfonamide, also known as MNPSB, is a chemical compound that has been extensively studied in the field of medicinal chemistry due to its potential therapeutic applications.

Mechanism of Action

The exact mechanism of action of 4-(methylthio)-N-{4-[(1-naphthylamino)sulfonyl]phenyl}benzenesulfonamide is not fully understood, but it is thought to act by inhibiting specific enzymes and signaling pathways that are involved in inflammation and cell proliferation. 4-(methylthio)-N-{4-[(1-naphthylamino)sulfonyl]phenyl}benzenesulfonamide has been found to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that is involved in the production of inflammatory mediators, such as prostaglandins. It also inhibits the activity of protein kinase C (PKC), which is involved in cell proliferation and survival.
Biochemical and Physiological Effects
4-(methylthio)-N-{4-[(1-naphthylamino)sulfonyl]phenyl}benzenesulfonamide has been found to have several biochemical and physiological effects. It has been shown to inhibit the growth and proliferation of cancer cells, induce apoptosis (programmed cell death) in cancer cells, and reduce inflammation in various disease models. 4-(methylthio)-N-{4-[(1-naphthylamino)sulfonyl]phenyl}benzenesulfonamide has also been found to protect neurons from oxidative stress and prevent neurodegeneration in animal models of Alzheimer's disease.

Advantages and Limitations for Lab Experiments

4-(methylthio)-N-{4-[(1-naphthylamino)sulfonyl]phenyl}benzenesulfonamide has several advantages for lab experiments, including its high potency and selectivity for specific enzymes and signaling pathways. However, it also has some limitations, such as its low solubility in aqueous solutions and its potential toxicity at high concentrations.

Future Directions

There are several future directions for research on 4-(methylthio)-N-{4-[(1-naphthylamino)sulfonyl]phenyl}benzenesulfonamide. One area of interest is the development of 4-(methylthio)-N-{4-[(1-naphthylamino)sulfonyl]phenyl}benzenesulfonamide analogs with improved pharmacological properties, such as increased solubility and reduced toxicity. Another area of interest is the investigation of 4-(methylthio)-N-{4-[(1-naphthylamino)sulfonyl]phenyl}benzenesulfonamide's potential therapeutic applications in other diseases, such as diabetes and cardiovascular disease. Additionally, further studies are needed to elucidate the exact mechanism of action of 4-(methylthio)-N-{4-[(1-naphthylamino)sulfonyl]phenyl}benzenesulfonamide and to identify its molecular targets.

Scientific Research Applications

4-(methylthio)-N-{4-[(1-naphthylamino)sulfonyl]phenyl}benzenesulfonamide has been studied for its potential therapeutic applications in various diseases, including cancer, inflammation, and neurodegenerative disorders. It has been found to exhibit anti-inflammatory, anti-tumor, and neuroprotective properties.